Cas no 1782315-72-3 (tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

Tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its structure features a benzoxazepine core with an aminomethyl substituent, making it valuable for constructing bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild conditions. This compound is useful in medicinal chemistry for developing modulators of CNS targets due to its fused heterocyclic scaffold. Its synthetic flexibility allows for further functionalization, enabling the preparation of diverse derivatives. High purity and well-defined reactivity make it a reliable building block for drug discovery applications.
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate structure
1782315-72-3 structure
Product Name:tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
CAS No:1782315-72-3
MF:C15H22N2O3
MW:278.346784114838
CID:6072836
PubChem ID:83845285
Update Time:2025-06-08

tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
    • 1782315-72-3
    • EN300-1129021
    • Inchi: 1S/C15H22N2O3/c1-15(2,3)20-14(18)17-6-7-19-13-5-4-11(9-16)8-12(13)10-17/h4-5,8H,6-7,9-10,16H2,1-3H3
    • InChI Key: BEBXKKFYHXJKGM-UHFFFAOYSA-N
    • SMILES: O(C(N1CCOC2C=CC(CN)=CC=2C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 278.16304257g/mol
  • Monoisotopic Mass: 278.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.8Ų

tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1129021-0.05g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3 95%
0.05g
$851.0 2023-10-26
Enamine
EN300-1129021-0.1g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3 95%
0.1g
$892.0 2023-10-26
Enamine
EN300-1129021-0.25g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3 95%
0.25g
$933.0 2023-10-26
Enamine
EN300-1129021-0.5g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3 95%
0.5g
$974.0 2023-10-26
Enamine
EN300-1129021-1.0g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3
1g
$1014.0 2023-06-09
Enamine
EN300-1129021-2.5g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3 95%
2.5g
$1988.0 2023-10-26
Enamine
EN300-1129021-5.0g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3
5g
$2940.0 2023-06-09
Enamine
EN300-1129021-10.0g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3
10g
$4360.0 2023-06-09
Enamine
EN300-1129021-1g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3 95%
1g
$1014.0 2023-10-26
Enamine
EN300-1129021-5g
tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
1782315-72-3 95%
5g
$2940.0 2023-10-26

Additional information on tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 1782315-72-3): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 1782315-72-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is characterized by a benzoxazepine core with a tert-butyl ester group at the C-4 position and an aminomethyl substituent at the C-7 position. The benzoxazepine scaffold is a seven-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The tert-butyl ester group provides stability and solubility properties that are crucial for its use in various chemical and biological assays. The aminomethyl group at the C-7 position introduces additional reactivity and functional diversity.

The synthesis of tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been reported in several scientific publications. One common approach involves the condensation of an appropriate amine with a benzoxazepine derivative followed by esterification with tert-butanol. This method allows for the controlled introduction of the tert-butyl ester group and the aminomethyl substituent. Recent advancements in synthetic chemistry have also explored alternative routes that enhance yield and purity, making the compound more accessible for large-scale production.

The biological properties of tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent activity against several biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated its ability to modulate GABA receptors, which are crucial for maintaining proper neural function. Additionally, preliminary data suggest that it may have antiproliferative effects on certain cancer cell lines.

In the context of neurological disorders, tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has shown promise as a potential therapeutic agent. Its interaction with GABA receptors suggests that it could be useful in treating conditions such as epilepsy and anxiety disorders. Clinical trials are currently underway to evaluate its safety and efficacy in these applications. The compound's ability to cross the blood-brain barrier is a significant advantage that enhances its potential as a neuropharmacological agent.

Regarding cancer research, initial studies have indicated that tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate may have antiproliferative effects on certain types of cancer cells. Specifically, it has been shown to inhibit the growth of breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Further research is needed to elucidate the exact mechanisms of action and to determine its potential as a novel anticancer agent.

The pharmacokinetic properties of tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate are also an important area of investigation. Studies have shown that it has favorable absorption and distribution profiles when administered orally or intravenously. The tert-butyl ester group contributes to its stability in physiological conditions, while the aminomethyl substituent enhances its bioavailability. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion, tert-butyl 7-(aminomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 1782315-72-3) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an interesting target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications. As research progresses, this compound may play a crucial role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd